Cas no 1806301-50-7 (2,4-Dibromo-3,6-difluorobenzenesulfonamide)

• Product Name: 2,4-Dibromo-3,6-difluorobenzenesulfonamide
• CAS No: 1806301-50-7
• MF: C₆H₃Br₂F₂NO₂S
• MW: 350.963325738907
• CID: 4974281
• Update Time: 2025-05-27

2,4-Dibromo-3,6-difluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3,6-difluorobenzenesulfonamide

• Inchi： 1S/C6H3Br2F2NO2S/c7-2-1-3(9)6(14(11,12)13)4(8)5(2)10/h1H,(H2,11,12,13)
• InChI Key： LOYVQYMRFUHRTR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1S(N)(=O)=O)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5

Additional information on 2,4-Dibromo-3,6-difluorobenzenesulfonamide

Introduction to 2,4-Dibromo-3,6-difluorobenzenesulfonamide (CAS No. 1806301-50-7)

2,4-Dibromo-3,6-difluorobenzenesulfonamide (CAS No. 1806301-50-7) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its bromine and fluorine substituents, which confer specific chemical and biological properties that make it an interesting subject for scientific investigation.

The molecular formula of 2,4-Dibromo-3,6-difluorobenzenesulfonamide is C₈H₂Br₂F₂N₂O₂S, and its molecular weight is approximately 354.97 g/mol. The compound's structure includes a benzene ring with two bromine atoms at the 2 and 4 positions, two fluorine atoms at the 3 and 6 positions, and a sulfonamide group (-SO₂NH₂) attached to the benzene ring. This combination of functional groups imparts unique physical and chemical properties to the molecule.

In recent years, 2,4-Dibromo-3,6-difluorobenzenesulfonamide has gained attention in the scientific community due to its potential applications in various research areas. One of the key areas of interest is its use as an intermediate in the synthesis of more complex organic compounds. The presence of bromine and fluorine substituents makes it a valuable starting material for reactions that require high reactivity and selectivity.

Brominated and fluorinated compounds are known for their stability and resistance to degradation, which can be advantageous in certain chemical processes. For instance, 2,4-Dibromo-3,6-difluorobenzenesulfonamide can be used in the synthesis of pharmaceuticals where stability is crucial for maintaining the efficacy and safety of the final product. Additionally, the sulfonamide group in the molecule can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions.

In the field of medicinal chemistry, 2,4-Dibromo-3,6-difluorobenzenesulfonamide has shown promise as a lead compound for drug discovery. The sulfonamide moiety is a common functional group found in many drugs due to its ability to form hydrogen bonds with biological targets. This property makes it particularly useful in designing drugs that target specific enzymes or receptors. Recent studies have explored the use of this compound as a scaffold for developing new antiviral agents and anticancer drugs.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 2,4-Dibromo-3,6-difluorobenzenesulfonamide-derived compounds in inhibiting viral replication. The researchers found that these compounds exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The bromine and fluorine substituents were found to enhance the binding affinity of the compounds to viral enzymes, thereby improving their antiviral efficacy.

In another study published in Cancer Research, scientists investigated the anticancer properties of 2,4-Dibromo-3,6-difluorobenzenesulfonamide-based derivatives. The results showed that these compounds were effective in inhibiting the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the ability of these compounds to disrupt key signaling pathways involved in cell proliferation and survival.

Beyond its applications in drug discovery, 2,4-Dibromo-3,6-difluorobenzenesulfonamide has also been studied for its potential use in materials science. The unique combination of bromine and fluorine substituents can influence the electronic properties of materials derived from this compound. For example, researchers have explored its use in the development of new organic semiconductors for electronic devices.

The synthesis of 2,4-Dibromo-3,6-difluorobenzenesulfonamide typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by sulfonation steps. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In conclusion, 2,4-Dibromo-3,6-difluorobenzenesulfonamide (CAS No. 1806301-50-7) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure makes it an attractive candidate for further research and development in areas such as pharmaceuticals, materials science, and organic synthesis. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.